Cas no 1806174-38-8 (3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide)
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide
-
- Inchi: 1S/C7H7F3N2O4S/c1-3-2-4(17(11,14)15)5(13)6(12-3)16-7(8,9)10/h2,13H,1H3,(H2,11,14,15)
- InChI Key: VHQKUALICLDISE-UHFFFAOYSA-N
- SMILES: S(C1=CC(C)=NC(=C1O)OC(F)(F)F)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 366
- XLogP3: 1.5
- Topological Polar Surface Area: 111
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094876-1g |
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide |
1806174-38-8 | 97% | 1g |
$1,490.00 | 2022-03-31 |
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide
Research Briefing on 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS: 1806174-38-8)
3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS: 1806174-38-8) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and sulfonamide functional groups, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and antimicrobial activity. Recent studies have explored its potential as a lead compound for the development of new therapeutic agents targeting a range of diseases, including bacterial infections and metabolic disorders.
The synthesis of 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide involves a multi-step process that includes the introduction of the trifluoromethoxy group at the 2-position of the pyridine ring, followed by sulfonamide formation at the 4-position. The presence of the hydroxy group at the 3-position and the methyl group at the 6-position further enhances the compound's stability and bioavailability. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation.
In vitro studies have demonstrated that 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide exhibits potent inhibitory activity against carbonic anhydrase isoforms, particularly CA II and CA IX. These enzymes are implicated in various pathological conditions, including glaucoma, cancer, and obesity. The compound's ability to selectively inhibit these isoforms suggests its potential as a targeted therapeutic agent. Additionally, preliminary data indicate that it may also possess antimicrobial properties, with notable efficacy against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.
Recent research has also investigated the compound's pharmacokinetic profile. Studies in animal models have shown that 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide has favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. Its metabolism primarily involves hepatic glucuronidation, and the resulting metabolites are excreted renally. These findings underscore the compound's potential for further development as a drug candidate.
Despite these promising results, challenges remain in optimizing the compound's efficacy and minimizing potential side effects. Ongoing research is focused on structural modifications to enhance its selectivity and reduce off-target interactions. Furthermore, collaborative efforts between academic and industrial researchers are underway to explore its applications in combination therapies and drug delivery systems.
In conclusion, 3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and broad-spectrum biological activity make it a valuable candidate for further investigation. Future studies should aim to elucidate its mechanism of action in greater detail and evaluate its safety and efficacy in clinical settings.
1806174-38-8 (3-Hydroxy-6-methyl-2-(trifluoromethoxy)pyridine-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)